BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC name and synonyms for 3,5-Diiodo-2-
methoxy-benzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Diiodo-2-methoxy-benzonitrile

Cat. No.: B8027375

Technical Guide: 3,5-Diiodo-2-methoxy-
benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Diiodo-2-methoxy-
benzonitrile, including its chemical identity, physicochemical properties, a representative
synthetic protocol, and a logical workflow for its preparation. This document is intended to
serve as a valuable resource for professionals engaged in chemical research and drug
development.

Chemical Identity and Synonyms

The compound with the molecular formula C8H5I2NO is identified by the following
nomenclature:

e |[UPAC Name: 3,5-diiodo-2-methoxybenzonitrile
e Synonyms: 3,5-Diiodo-2-methoxy-benzonitrile[1][2]

Physicochemical Data

A summary of the key physicochemical properties for 3,5-Diiodo-2-methoxy-benzonitrile is
presented in the table below. This data is essential for understanding the compound's
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characteristics for experimental design and application.

Property Value Source
CAS Number 898731-72-1 [11[2]
Molecular Formula C8H5I2NO [1][2]
Molecular Weight 384.94 g/mol [1112]
Exact Mass 384.84606 [1]

CIUAETIYCHXSBK-
InChiKey [1]
UHFFFAOYSA-N

Purity >97% [3]

Storage Temperature 0°C [3]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3,5-Diiodo-2-methoxy-
benzonitrile is not readily available in the provided search results, a plausible synthetic route
can be devised based on established organic chemistry principles and analogous
transformations found for similar molecules. The synthesis can be conceptualized as a multi-
step process starting from a suitable precursor, such as 2-methoxybenzonitrile. The key
transformations would involve iodination of the aromatic ring.

Representative Synthesis of a Diiodinated Aromatic Compound (Adapted from the synthesis of
Diiodosalicylic Acid):

The following protocol for the diiodination of salicylic acid can be adapted for the synthesis of
3,5-Diiodo-2-methoxy-benzonitrile from 2-methoxybenzonitrile. The underlying principle is
the electrophilic aromatic substitution using an iodinating agent.

» Dissolution: Dissolve the starting material, 2-methoxybenzonitrile, in a suitable solvent such
as glacial acetic acid in a reaction vessel equipped with a mechanical stirrer.

» Addition of lodinating Agent: To the stirred solution, add a solution of an iodinating agent,
such as iodine monochloride, dissolved in the same solvent.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://patents.google.com/patent/CN101092377A/en
https://www.echemi.com/produce/pr23112324922-3-5-diiodo-2-methoxy-benzonitrile.html
https://patents.google.com/patent/CN101092377A/en
https://www.echemi.com/produce/pr23112324922-3-5-diiodo-2-methoxy-benzonitrile.html
https://patents.google.com/patent/CN101092377A/en
https://www.echemi.com/produce/pr23112324922-3-5-diiodo-2-methoxy-benzonitrile.html
https://patents.google.com/patent/CN101092377A/en
https://patents.google.com/patent/CN101092377A/en
https://www.chemcia.com/product_fl02.asp?id=4843
https://www.chemcia.com/product_fl02.asp?id=4843
https://www.benchchem.com/product/b8027375?utm_src=pdf-body
https://www.benchchem.com/product/b8027375?utm_src=pdf-body
https://www.benchchem.com/product/b8027375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8027375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Precipitation: The addition of water may be necessary to induce the precipitation of the
diiodinated product.

e Heating: The reaction mixture is then gradually heated to facilitate the completion of the
reaction. A temperature of around 80°C is often employed in similar iodination reactions.

« |solation: After cooling to room temperature, the precipitated product is collected by filtration,
for instance, using a Buchner funnel.

 Purification: The crude product is washed with the solvent and then with water. Further
purification can be achieved by recrystallization from an appropriate solvent system, such as
acetone/water, to yield the pure 3,5-Diiodo-2-methoxy-benzonitrile.

Logical Workflow for Synthesis

The following diagram illustrates a logical workflow for the synthesis of 3,5-Diiodo-2-methoxy-
benzonitrile, starting from 2-methoxybenzaldehyde. This workflow involves the conversion of
the aldehyde to a nitrile, followed by di-iodination.
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Step 1: Nitrile Synthesis
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Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3,5-Diiodo-2-methoxy-benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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